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Compound of Interest

Compound Name: 2-Iodo-5-methylthiophene

Cat. No.: B099134 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of 2-Iodo-5-methylthiophene, a key

building block in organic synthesis and pharmaceutical development. Below, you will find a

comprehensive summary of its commercial availability, physicochemical properties, synthesis,

and analytical protocols, as well as its applications in drug discovery.

Commercial Suppliers
2-Iodo-5-methylthiophene is readily available from a variety of chemical suppliers. The

following table summarizes the offerings from several prominent vendors, providing a

comparative overview of available quantities and typical purities.
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Supplier Product Number
Available
Quantities

Purity

Sigma-Aldrich (Merck) 460532 1 g, 5 g 97%[1]

Thermo Fisher

Scientific (Acros

Organics)

439270010 1 g 97%[2][3][4]

Alkali Scientific 460532-5G 5 g Not specified[5]

Amerigo Scientific Not specified Not specified 97%[6]

XIAMEN EQUATION

CHEMICAL CO.,LTD
Not specified Industrial Grade 98%[7]

Greenbo Biochem Not specified Pharmaceutical Grade 99%[7]

Physicochemical Properties
A summary of the key physicochemical properties of 2-Iodo-5-methylthiophene is presented

below. This data is essential for its handling, storage, and application in experimental settings.

Property Value Reference

Molecular Formula C5H5IS [2][3][7][8][9]

Molecular Weight 224.06 g/mol [1][3][8][9]

CAS Number 16494-36-3 [1][2][3][7][8][9]

Appearance Yellow to orange-red liquid [2]

Boiling Point 81-83 °C at 10 mmHg [1]

Density 1.852 g/mL at 25 °C [1][3]

Refractive Index n20/D 1.626 [1]

Flash Point 89 °C (closed cup) [3][10]

Storage Temperature 2-8°C [1]
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Synthesis of 2-Iodo-5-methylthiophene
The synthesis of 2-Iodo-5-methylthiophene is typically achieved through the electrophilic

iodination of 2-methylthiophene. Several methods have been reported, often employing an

iodine source and an activating or oxidizing agent.

Experimental Protocol: Iodination of 2-Methylthiophene
This protocol is a representative method for the synthesis of 2-Iodo-5-methylthiophene.

Materials:

2-Methylthiophene

Iodine (I₂)

Mercuric Oxide (HgO), yellow

Benzene or Ligroin (b.p. 100–120°)

Ether

Dilute sodium thiosulfate solution

Anhydrous calcium chloride

Procedure:

In a glass-stoppered, wide-mouthed bottle cooled with an ice bath, combine 2-

methylthiophene and benzene.[11]

With continuous and vigorous shaking, alternately add small portions of yellow mercuric

oxide and iodine over a period of 15-20 minutes, maintaining a cool temperature. The

mercuric oxide will be converted to red mercuric iodide.[11]

Filter the reaction mixture and wash the solid residue with several portions of ether.[11]

Combine the ether-benzene filtrate and wash it with a dilute solution of sodium thiosulfate to

remove any unreacted iodine.[11]
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Dry the organic layer over anhydrous calcium chloride and filter.[11]

Remove the ether and benzene by distillation on a steam bath.[11]

The crude product is then purified by fractional distillation under reduced pressure to yield 2-
Iodo-5-methylthiophene.[11]

A generalized workflow for the synthesis and purification of 2-Iodo-5-methylthiophene.
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Synthesis and Purification Workflow

1. Reaction Setup:
2-Methylthiophene, Benzene, Ice Bath

2. Reagent Addition:
Iodine and Mercuric Oxide

Vigorous Shaking

3. Filtration and Washing

4. Aqueous Workup:
Sodium Thiosulfate Wash

5. Drying

6. Solvent Removal

7. Fractional Distillation

Purified 2-Iodo-5-methylthiophene

Click to download full resolution via product page

Quality Control and Analytical Methods
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Ensuring the purity and identity of 2-Iodo-5-methylthiophene is crucial for its use in research

and development. Standard analytical techniques for its characterization include Gas

Chromatography-Mass Spectrometry (GC-MS) and Nuclear Magnetic Resonance (NMR)

spectroscopy.

Experimental Protocol: GC-MS Analysis
Instrumentation:

Gas chromatograph coupled with a mass spectrometer (GC-MS).

Capillary column suitable for the analysis of semi-volatile organic compounds (e.g., DB-5ms

or equivalent).

Procedure:

Sample Preparation: Prepare a dilute solution of 2-Iodo-5-methylthiophene in a suitable

volatile solvent such as dichloromethane or ethyl acetate.

Injection: Inject a small volume (e.g., 1 µL) of the prepared sample into the GC inlet.

GC Separation: Employ a suitable temperature program to separate the components of the

sample. A typical program might start at a low temperature (e.g., 50 °C), hold for a few

minutes, and then ramp up to a higher temperature (e.g., 250 °C) to elute all compounds.

MS Detection: As the compounds elute from the GC column, they are ionized (typically by

electron ionization) and the resulting fragments are analyzed by the mass spectrometer.

Data Analysis: The resulting chromatogram will show peaks corresponding to the different

components of the sample. The mass spectrum of the peak corresponding to 2-Iodo-5-
methylthiophene can be compared to a reference spectrum for identification. The purity can

be estimated from the relative peak areas in the chromatogram.[12][13][14]

A typical workflow for the quality control analysis of 2-Iodo-5-methylthiophene using GC-MS.
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GC-MS Quality Control Workflow

1. Sample Preparation:
Dilution in a Volatile Solvent

2. GC-MS Injection

3. Chromatographic Separation

4. Mass Spectrometric Detection

5. Data Analysis:
- Peak Identification
- Purity Assessment

QC Report

Click to download full resolution via product page

Applications in Drug Discovery
Thiophene-containing compounds are a significant class of heterocycles in medicinal

chemistry, with 2-aminothiophenes being a particularly privileged scaffold for drug discovery.

[15] 2-Iodo-5-methylthiophene serves as a versatile intermediate for the synthesis of more

complex thiophene derivatives with potential biological activity. For instance, it can be a

precursor for the synthesis of norepinephrine transporter inhibitors.[1][10] The carbon-iodine

bond is particularly useful for cross-coupling reactions, allowing for the introduction of various

substituents onto the thiophene ring.
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While a specific signaling pathway directly modulated by 2-Iodo-5-methylthiophene is not

established, its derivatives are designed to interact with various biological targets. For example,

a hypothetical drug candidate derived from this compound could be an inhibitor of a specific

kinase involved in a cancer signaling pathway.

A hypothetical signaling pathway where a drug derived from 2-Iodo-5-methylthiophene could
act as an inhibitor.

Hypothetical Drug Action in a Signaling Pathway

Cell

Receptor

Kinase A

Signal

Kinase B

Transcription Factor

Gene Expression
(e.g., Proliferation)

Drug Derived from
2-Iodo-5-methylthiophene

Inhibition

Click to download full resolution via product page

This guide provides a foundational understanding of 2-Iodo-5-methylthiophene for

professionals in the fields of chemical research and drug development. For more detailed

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 10 Tech Support

https://www.benchchem.com/product/b099134?utm_src=pdf-body
https://www.benchchem.com/product/b099134?utm_src=pdf-body
https://www.benchchem.com/product/b099134?utm_src=pdf-body-img
https://www.benchchem.com/product/b099134?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b099134?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


information, it is recommended to consult the cited references and the safety data sheets

provided by the suppliers.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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